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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

This document provides comprehensive, step-by-step guidance for the safe and compliant

disposal of (Z)2S,4R-Sacubitril, a research and development chemical. The following

procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact, adhering to standard practices for pharmaceutical and chemical waste

management.

Waste Classification and Segregation
The initial and most critical step is to determine the regulatory classification of the waste. While

Safety Data Sheets (SDS) for closely related Sacubitril compounds suggest they are not

classified as hazardous waste under OSHA's Hazard Communication Standard, it is imperative

to verify this for (Z)2S,4R-Sacubitril according to the Resource Conservation and Recovery

Act (RCRA) and any applicable state or local regulations.

Procedural Steps:

Review Safety Data Sheet (SDS): Consult the specific SDS for (Z)2S,4R-Sacubitril. If the

SDS is unavailable or lacks clear disposal guidance, proceed to the next step.
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Hazardous Waste Determination:

Characteristic Wastes: Assess if the waste exhibits any of the four characteristics of

hazardous waste as defined by the EPA: ignitability, corrosivity, reactivity, or toxicity.

Listed Wastes: Check if (Z)2S,4R-Sacubitril is explicitly listed as a hazardous waste in 40

CFR Part 261.

Segregation:

Based on the determination, segregate the waste into appropriate containers.

Non-Hazardous Pharmaceutical Waste: If confirmed as non-hazardous, collect in a

designated, clearly labeled, leak-proof container.

Hazardous Waste: If determined to be hazardous, it must be managed according to strict

RCRA "cradle-to-grave" requirements.

Disposal Procedures for Non-Hazardous (Z)2S,4R-
Sacubitril
Assuming the waste is classified as non-hazardous, the following disposal methods are

recommended. Incineration is the preferred method to ensure complete destruction and

prevent environmental contamination.

Key Disposal Options Summary
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Disposal Method Key Considerations Regulatory Compliance

Licensed Chemical Destruction

Preferred method for ensuring

complete destruction of the

compound.

Adheres to federal, state, and

local regulations for chemical

waste.

Controlled Incineration

Ensures the compound does

not enter the environment. The

facility must be equipped with

flue gas scrubbing.

Complies with EPA guidelines

for pharmaceutical waste

disposal.

Landfilling
Should be avoided to prevent

leaching into groundwater.

Permissible in some states for

non-hazardous waste, but not

recommended.

Sewering (Drain Disposal)

Prohibited. Leads to

environmental contamination

of waterways.

Violates EPA regulations,

including the ban on sewering

hazardous pharmaceutical

waste.

Experimental Protocols:

Currently, there are no specific experimental protocols cited in the provided search results for

the degradation or disposal of (Z)2S,4R-Sacubitril. The recommended disposal methods are

based on general best practices for pharmaceutical and chemical waste management.

Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate PPE are crucial to ensure personnel safety during

the disposal process.

Procedural Steps:

Ventilation: Handle the material in a well-ventilated area, preferably within a fume hood.

Personal Protective Equipment:

Wear suitable protective clothing, including a lab coat.
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Use chemical-impermeable gloves that have been inspected before use.

Wear tightly fitting safety goggles or a face shield.

Avoid Dust and Aerosol Formation: Take care to prevent the generation of dust and aerosols

during handling and transfer.

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Procedural Steps:

Evacuate and Secure: Evacuate non-essential personnel from the spill area and eliminate all

ignition sources.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.

Cleanup:

Use spark-proof tools and explosion-proof equipment.

Collect the spilled material using an appropriate absorbent if it is a liquid, or carefully

sweep it up if it is a solid.

Place the collected material into a suitable, closed, and labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (Z)2S,4R-Sacubitril.
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Caption: Disposal workflow for (Z)2S,4R-Sacubitril.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (Z)2S,4R-
Sacubitril]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584828/docs#essential-guide-to-the-proper-
disposal-of-z-2s-4r-sacubitril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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